4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide

• Molecular Formula: C17H17F2NO3
• Molecular Weight: 321.32 g/mol
• IUPAC Name: 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide
• InChI: InChI=1S/C17H17F2NO3/c1-10-5-4-6-11(2)15(10)20-16(21)12-7-8-13(23-17(18)19)14(9-12)22-3/h4-9,17H,1-3H3,(H,20,21)
• InChI Key: MMSLLYVDMJHLFS-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC(=C(C=C2)OC(F)F)OC

Description

4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide, also known as DFB, is a chemical compound that has been extensively studied for its potential use in scientific research. DFB is a member of the benzamide class of compounds, which are known to have a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide is not fully understood, but it is thought to involve the inhibition of specific enzymes and signaling pathways. In cancer cells, 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. In neurodegenerative diseases, 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide has been shown to inhibit the aggregation of proteins such as amyloid beta and alpha-synuclein, which are thought to play a role in disease progression.
Biochemical and Physiological Effects:
4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide has been shown to have a variety of biochemical and physiological effects, depending on the specific research application. In cancer cells, 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. In neurodegenerative diseases, 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide has been shown to reduce the accumulation of toxic protein aggregates, leading to improved neuronal function and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide in scientific research is its high potency and selectivity, which allows for the study of specific biological processes and pathways. However, the use of 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide in lab experiments is limited by its low solubility and stability, which can make it difficult to work with. Additionally, the high cost of synthesis and purification can make it prohibitive for some research groups.

Future Directions

There are many potential future directions for research on 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide and related compounds. One area of interest is the development of more potent and selective inhibitors of specific enzymes and signaling pathways. Another area of interest is the use of 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide and related compounds as scaffolds for the development of new drugs with improved biological activity. Finally, the use of 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide in combination with other drugs or therapies is an area of active research, with the potential to improve treatment outcomes in a variety of diseases.

Synthesis Methods

The synthesis of 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide involves several steps, starting with the reaction of 2,6-dimethylphenol with paraformaldehyde to form 2,6-dimethylphenol formaldehyde resin. The resin is then reacted with 4-difluoromethoxyaniline to form 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide. The purity of the final product is confirmed using analytical techniques such as NMR and HPLC.

Scientific Research Applications

4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide has been studied for its potential use in a variety of scientific research applications, including cancer research, neuroscience, and drug discovery. In cancer research, 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. In neuroscience, 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, 4-(difluoromethoxy)-N-(2,6-dimethylphenyl)-3-methoxybenzamide has been used as a scaffold for the development of new compounds with improved biological activity.